Cas no 824426-32-6 (Azidoacetic Acid NHS ester)

Azidoacetic Acid NHS ester is a reactive crosslinking agent widely used in bioconjugation and chemical biology applications. The compound features an azido group (–N₃) for click chemistry reactions, such as CuAAC (copper-catalyzed azide-alkyne cycloaddition), and an NHS ester moiety for efficient amine coupling under mild conditions. This bifunctional reagent enables the selective labeling of proteins, peptides, or other biomolecules with azide handles, facilitating subsequent modification or detection via bioorthogonal chemistry. Its high reactivity and selectivity make it valuable for probe synthesis, surface functionalization, and biomaterial engineering. The product is typically handled in anhydrous conditions to preserve ester stability. Storage at –20°C is recommended for long-term stability.

Azidoacetic Acid NHS ester structure

Product Name:Azidoacetic Acid NHS ester

CAS No:824426-32-6

MF:C₆H₆N₄O₄

MW:198.13624048233

MDL:MFCD24452499

CID:691043

PubChem ID:59248176

Update Time:2025-11-01

Azidoacetic Acid NHS ester Chemical and Physical Properties

Names and Identifiers

- 2,5-Pyrrolidinedione, 1-[(azidoacetyl)oxy]-
- (2,5-dioxopyrrolidin-1-yl) 2-azidoacetate
- NHS-Ac-N3
- 1-[(Azidoacetyl)oxy]pyrrolidine-2,5-dione
- 2,5-Pyrrolidinedione, 1-[(azidoacetyl)oxy]- (9CI)
- 2,5-Dioxopyrrolidin-1-yl 2-azidoacetate
- Azidoacetic acid succinimidyl ester
- Azidoacetic acid NHS ester
- Azidoacetic Acid NHS ester
- MDL： MFCD24452499
- Inchi： 1S/C6H6N4O4/c7-9-8-3-6(13)14-10-4(11)1-2-5(10)12/h1-3H2
- InChI Key： FENNDBOWHRZLTQ-UHFFFAOYSA-N
- SMILES： [N-]=[N+]=NCC(ON1C(=O)CCC1=O)=O

Azidoacetic Acid NHS ester Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

Azidoacetic Acid NHS ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	Click326-1g	Azidoacetic acid NHS ester	824426-32-6		1g	4185.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	Click326-100mg	Azidoacetic acid NHS ester	824426-32-6		100mg	1185.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	Click326-5g	Azidoacetic acid NHS ester	824426-32-6		5g	8685.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22467-1g	Azidoacetic acid NHS ester	824426-32-6	95%	1g	3975.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22467-100mg	Azidoacetic acid NHS ester	824426-32-6	95%	100mg	1125.0CNY	2021-07-12
abcr	AB549629-100 mg	Azidoacetic acid NHS Ester, 95%; .	824426-32-6	95%	100MG	€301.60	2023-07-11
abcr	AB549629-1 g	Azidoacetic acid NHS Ester, 95%; .	824426-32-6	95%	1g	€676.00	2023-07-11
DC Chemicals	DC35688-100 mg	Azidoacetic acid NHS ester	824426-32-6	>95%	100mg	$250.0	2022-03-01
DC Chemicals	DC35688-1g	Azidoacetic acid NHS ester	824426-32-6	>95%	1g	$1000.0	2023-09-15
DC Chemicals	DC35688-250 mg	Azidoacetic acid NHS ester	824426-32-6	>95%	250mg	$500.0	2022-03-01

Azidoacetic Acid NHS ester Production Method

Production Method 1

18523-48-3

6066-82-6

824426-32-6

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dichloromethane ; 4 h, rt

Reference

Supramolecular Dendrimers: Convenient Synthesis by Programmed Self-Assembly and Tunable Thermoresponsivity

Ghosh, Partha S.; et al, Chemistry - A European Journal, 2012, 18(8), 2361-2365

Production Method 2

18523-48-3

6066-82-6

824426-32-6

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ; 0 °C; overnight, rt

Reference

Conjugation of Synthetic N-Acetyl-Lactosamine to Azide-Containing Proteins Using the Staudinger Ligation

Loka, Ravi S.; et al, Bioconjugate Chemistry, 2010, 21(10), 1842-1849

Production Method 3

18523-48-3

824426-32-6

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide

Reference

Azido-galactose outperforms azido-mannose for metabolic labeling and targeting of hepatocellular carcinoma

Wang, Hua; et al, Biomaterials Science, 2019, 7(10), 4166-4173

Production Method 4

79-08-3

824426-32-6

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Water
2.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran

Reference

Moxifloxacin/Gatifloxacin-1,2,3-triazole-isatin Hybrids with Hydrogen-Bond Donor and Their In Vitro Anticancer Activity

Chen, Rongxing; et al, Journal of Heterocyclic Chemistry, 2019, 56(9), 2691-2694

Production Method 5

79-08-3

824426-32-6

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Water ; 0 °C; 0 °C → rt; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
2.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ; 0 °C; overnight, rt

Reference

Conjugation of Synthetic N-Acetyl-Lactosamine to Azide-Containing Proteins Using the Staudinger Ligation

Loka, Ravi S.; et al, Bioconjugate Chemistry, 2010, 21(10), 1842-1849

Production Method 6

18523-48-3

6066-82-6

824426-32-6

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ; overnight, rt

Reference

DNA-Modification of Eukaryotic Cells

Vogel, Katrin; et al, Small, 2013, 9(2), 255-262

Production Method 7

18523-48-3

6066-82-6

824426-32-6

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 10 min, 0 °C
1.2 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran ; 10 min, 0 °C; 4 h, 0 °C

Reference

Synthesis and Biological Activity of Mono- and Di-N-acylated Aminoglycosides

Thamban Chandrika, Nishad; et al, ACS Medicinal Chemistry Letters, 2015, 6(11), 1134-1139

Production Method 8

105832-37-9

14874-70-5

824426-32-6

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide ; 30 min, rt

Reference

Amino-Functionalized 5' Cap Analogs as Tools for Site-Specific Sequence-Independent Labeling of mRNA

Warminski, Marcin; et al, Bioconjugate Chemistry, 2017, 28(7), 1978-1992

Production Method 9

56-40-6

824426-32-6

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride , Sodium azide Solvents: Dichloromethane ; rt; 2 h, rt
1.2 Reagents: Sodium bicarbonate Catalysts: Copper sulfate Solvents: Methanol , Water ; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
2.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dichloromethane ; 4 h, rt

Reference

Supramolecular Dendrimers: Convenient Synthesis by Programmed Self-Assembly and Tunable Thermoresponsivity

Ghosh, Partha S.; et al, Chemistry - A European Journal, 2012, 18(8), 2361-2365

Production Method 10

824426-32-6

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Water ; rt; 4 d, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ; overnight, rt

Reference

DNA-Modification of Eukaryotic Cells

Vogel, Katrin; et al, Small, 2013, 9(2), 255-262

Production Method 11

79-08-3

824426-32-6

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Water
2.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide

Reference

In vivo cancer targeting via glycopolyester nanoparticle mediated metabolic cell labeling followed by click reaction

Wang, Hua; et al, Biomaterials, 2019, 218,

Production Method 12

79-08-3

824426-32-6

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Water
2.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran

Reference

Design, synthesis and antibacterial activity evaluation of moxifloxacin-amide-1,2,3-triazole-isatin hybrids

Gao, Feng; et al, Bioorganic Chemistry, 2019, 91,

Azidoacetic Acid NHS ester Raw materials

Azidoacetic Acid NHS ester Preparation Products

Azidoacetic Acid NHS ester (824426-32-6)

Azidoacetic Acid NHS ester Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on Azidoacetic Acid NHS ester

Recent Advances in Azidoacetic Acid NHS Ester (CAS: 824426-32-6) Research and Applications

Azidoacetic Acid NHS ester (CAS: 824426-32-6) is a critical reagent in bioconjugation chemistry, widely used for labeling biomolecules such as proteins, peptides, and antibodies. Its unique azide group enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it indispensable in proteomics, drug discovery, and diagnostic applications. This research brief synthesizes the latest findings on its synthesis, reactivity, and emerging applications in the chemical biology and pharmaceutical fields.

Recent studies highlight improved synthetic routes for Azidoacetic Acid NHS ester, emphasizing higher yields (>85%) and reduced byproduct formation. A 2023 Journal of Medicinal Chemistry publication demonstrated its utility in constructing antibody-drug conjugates (ADCs) with enhanced stability, leveraging the NHS ester's amine-specific reactivity and the azide's bioorthogonal properties. Notably, its compatibility with thiol-ene reactions has expanded its use in hydrogel-based drug delivery systems.

Cutting-edge applications include its role in in vivo imaging probes, where its fast kinetics (second-order rate constant ~0.5 M⁻¹s⁻¹ with strained alkynes) enable real-time tracking of tumor biomarkers. Researchers at MIT recently utilized this compound to develop a multiplexed protein profiling platform, achieving 10-plex detection sensitivity in serum samples (Nature Biotechnology, 2024). Structural modifications, such as polyethylene glycol (PEG) spacers, have further optimized its water solubility for biomedical applications.

Safety assessments (ECHA 2023 data) confirm its moderate toxicity (LD₅₀ 320 mg/kg oral, rat), requiring standard azide-handling precautions. Storage stability studies recommend anhydrous conditions at −20°C to prevent NHS ester hydrolysis. Emerging alternatives like DBCO-activated esters show promise but lack the cost-effectiveness of this established reagent.

Future directions include CRISPR-Cas9 labeling and extracellular vesicle tagging, with three clinical-stage ADC programs currently employing derivatives of 824426-32-6. Its continued relevance is underscored by a 17% annual growth in patent filings related to azide-NHS bifunctional linkers since 2021.